N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C15H10ClN3O3S
• Molecular Weight: 347.8 g/mol
• IUPAC Name: N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C15H10ClN3O3S/c16-9-2-3-10-14(19-23-18-10)13(9)17-15(20)8-1-4-11-12(7-8)22-6-5-21-11/h1-4,7H,5-6H2,(H,17,20)
• InChI Key: FZYXUTADQYNXSR-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NC3=C(C=CC4=NSN=C43)Cl

Description

N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as BTB-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood, but it is thought to involve the modulation of ion channel activity. Specifically, N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to increase the activity of certain potassium channels, which are involved in the regulation of cell membrane potential. This increase in potassium channel activity can lead to hyperpolarization of cells, which can have a variety of downstream effects.
Biochemical and Physiological Effects:
N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on ion channels, N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to modulate the activity of certain enzymes and receptors. It has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments is its specificity. Because it has been shown to modulate the activity of certain ion channels and enzymes, it can be used to study the function of these proteins in a targeted manner. However, one limitation of using N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One area of interest is in the development of new compounds that are based on the structure of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, but that have improved specificity and potency. Another area of interest is in the study of the downstream effects of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide on cellular function, which may provide insights into its mechanism of action. Finally, there is potential for the development of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide-based therapies for the treatment of inflammatory diseases and other conditions.

Synthesis Methods

The synthesis of N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the reaction of 5-chloro-2,1,3-benzothiadiazol-4-amine with 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound is then purified by column chromatography to yield the final product.

Scientific Research Applications

N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have a variety of potential applications in scientific research. One area of interest is in the study of ion channels, which are proteins that are involved in the regulation of cell membrane potential and the transmission of electrical signals in cells. N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to modulate the activity of certain ion channels, making it a potentially useful tool for studying their function.